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Compound of Interest

Compound Name: Disperse Yellow 39

CAS No.: 2229825-63-0

Cat. No.: B16378903

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols, operational guidance, and disposal plans for

the handling of Disperse Yellow 39 (CAS No. 12236-29-2). Adherence to these procedures is

vital for ensuring personnel safety and minimizing environmental impact in the laboratory

setting.

Immediate Safety and Hazard Information
Disperse Yellow 39 is a synthetic azo dye. While specific toxicity data for the solid form is not

readily available, a solution of Disperse Yellow 39 in acetonitrile is classified as a flammable

liquid and is harmful if swallowed, in contact with skin, or if inhaled. It is also known to cause

serious eye irritation.[1] General hazards associated with azo dyes include the potential for skin

sensitization and the release of harmful aromatic amines under certain conditions.
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Hazard Statement Classification
Primary Route of
Exposure

Associated Risks

H225: Highly

flammable liquid and

vapour (for solutions

in flammable solvents)

Flammable Liquid

(Category 2)

Inhalation, Skin/Eye

Contact

Fire or explosion

hazard.

H302: Harmful if

swallowed

Acute Toxicity (Oral,

Category 4)
Ingestion

May cause harm if

ingested.[1]

H312: Harmful in

contact with skin

Acute Toxicity

(Dermal, Category 4)
Skin Contact

May cause harm upon

skin absorption.[1]

H317: May cause an

allergic skin reaction
Skin Sensitization Skin Contact

May cause an allergic

skin reaction.[2]

H319: Causes serious

eye irritation

Eye Irritation

(Category 2)
Eye Contact

Causes serious eye

irritation.[1]

H332: Harmful if

inhaled

Acute Toxicity

(Inhalation, Category

4)

Inhalation

May cause harm if

dust or vapors are

inhaled.[1]

H411: Toxic to aquatic

life with long lasting

effects

Hazardous to the

Aquatic Environment

Environmental

Release

Poses a threat to

aquatic ecosystems.

[2]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to minimize exposure to Disperse Yellow 39. The

following table outlines the recommended equipment.
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Body Part Required PPE
Specifications and
Rationale

Eyes/Face
Safety Goggles and Face

Shield

Chemical splash goggles

conforming to EN 166 (EU) or

ANSI Z87.1 (US) standards

are essential to protect against

dust particles and splashes. A

face shield should be worn

over goggles for added

protection.

Skin Chemical-resistant Gloves

Nitrile rubber gloves are a

good initial choice for handling

azo dyes.[3][4] However, it is

crucial to consult a glove

compatibility chart for the

specific solvent being used, if

any.[5][6][7][8] Gloves must be

inspected before each use and

disposed of immediately if

contaminated.

Laboratory Coat

A full-length, long-sleeved lab

coat made of a low-

permeability material should be

worn to protect skin and

personal clothing.

Respiratory N95 Respirator or higher

For handling the powdered

form of the dye, a NIOSH-

approved N95 respirator or a

higher level of respiratory

protection should be used to

prevent the inhalation of fine

dust particles.[4] All work with

the solid dye should be

conducted in a certified

chemical fume hood.
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Foot Closed-toe Shoes

Sturdy, non-perforated shoes

that cover the entire foot are

required to protect from spills.

Operational Plan: Step-by-Step Handling
Procedures
Proper handling and storage are critical to prevent accidental exposure and contamination.

Preparation and Engineering Controls:

All work with solid Disperse Yellow 39 or concentrated solutions must be conducted in a

designated area, such as a certified chemical fume hood, to control airborne particles and

vapors.

Cover the work surface with disposable absorbent bench paper before beginning any

procedure.

Ensure an eyewash station and safety shower are readily accessible.

Weighing and Solution Preparation:

Don all required PPE before handling the chemical container.

Carefully weigh the desired amount of the dye using a tared weigh boat inside the fume

hood. Avoid creating dust clouds by using a spatula to gently transfer the powder.

When preparing solutions, slowly add the solid to the solvent to minimize splashing. If

using a flammable solvent like acetonitrile, ensure there are no ignition sources nearby.

Storage:

Store Disperse Yellow 39 in a tightly sealed, clearly labeled container.

Keep the container in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong oxidizing agents.[2]
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Solutions should be stored away from heat, sparks, and open flames.[1]

Disposal Plan: Step-by-Step Protocol
All waste materials contaminated with Disperse Yellow 39 must be treated as hazardous

waste and disposed of in accordance with local, state, and federal regulations.[1][9]

Waste Segregation and Collection:

Collect all solid waste, including contaminated gloves, weigh paper, and bench paper, in a

dedicated, clearly labeled hazardous waste container. The container should be sealed to

prevent the release of dust.

Collect liquid waste in a separate, compatible, and clearly labeled hazardous waste

container. Do not mix with incompatible waste streams.[10]

Decontamination:

Decontaminate all non-disposable equipment (e.g., spatulas, glassware) that has come

into contact with Disperse Yellow 39. A thorough rinse with a suitable solvent (e.g.,

ethanol or acetone), followed by washing with soap and water, is recommended. Collect

all rinsate as hazardous waste.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

chemical waste disposal contractor to arrange for the pickup and disposal of the

hazardous waste containers.[4]

Do not dispose of Disperse Yellow 39 down the drain. Azo dyes can be harmful to aquatic

life and may not be effectively removed by standard wastewater treatment processes.[4]

Experimental Workflow and Safety Checkpoints
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Workflow for Handling Disperse Yellow 39

Preparation

Handling

Post-Handling

1. Designate Work Area
(Chemical Fume Hood)

2. Assemble Materials
(PPE, Spill Kit, Waste Containers)

Verify Fume Hood
Function

3. Don Full PPE

4. Weigh Solid Dye Inspect PPE
Before Use

5. Prepare Solution (if applicable)

6. Decontaminate Equipment

7. Segregate & Dispose of Waste

8. Doff PPE Label Waste
Containers Correctly

9. Wash Hands Thoroughly
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Caption: Logical workflow for the safe handling of Disperse Yellow 39 from preparation to

disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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